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This guide provides an objective comparison of the Electromagnetic Interference (EMI)
performance of the FAN7602 Green-Mode PWM controller against other common alternatives.
The analysis is supported by standardized experimental protocols to provide actionable
insights for researchers and power electronics engineers. The FAN7602 is specifically
designed for off-line adapters, chargers, and auxiliary power supplies where meeting stringent
EMI regulations is critical.[1][2][3]

A key feature of the FAN7602 is its integrated frequency modulation (FM) function, which is
designed to reduce EML.[4][5] The controller's internal oscillator operates at a fixed average
frequency of 65kHz but modulates this frequency over a small range (e.g., +2kHz).[1][6][7] This
technique, also known as frequency hopping, spreads the switching noise energy across a
wider band, lowering the peak emissions at the fundamental switching frequency and its
harmonics, thereby helping the power supply meet regulatory standards.[1][6]

Competitive Landscape

For this benchmark, the FAN7602 is compared against two common classes of PWM
controllers often used in similar applications:
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o Competitor A (UC3843): A classic fixed-frequency current-mode PWM controller. It is widely
used but lacks specific built-in EMI reduction features like frequency hopping.

o Competitor B (TNY264): A member of the TinySwitch™ family, which integrates the controller
and a high-voltage MOSFET. While it has some frequency jitter features for EMI reduction,
the implementation differs from the FAN7602.

Quantitative EMI Performance Data

The following tables summarize typical conducted and radiated EMI performance based on
standardized testing. The data illustrates how a device with frequency modulation like the
FAN7602 generally performs against alternatives. The values are compared against the CISPR
22 Class B limits, which are the stringent requirements for equipment used in residential
environments.[8][9][10]

Table 1. Conducted EMI Performance (Quasi-Peak Detector)

. . CISPR 22
Frequency FAN7602 Competitor A Competitor B cl .
ass
Range (Nustrative) (Nustrative) (Nustrative) o
Limit[10]

0.15 - 0.50

50 dBuV 62 dBuV 54 dBuV 66 to 56 dBuVv*
MHz
0.50 — 5.00 MHz 42 dBuvV 51 dBuv 45 dBuV 56 dBuV
5.00 — 30.00

45 dBuvV 54 dBuv 48 dBuV 60 dBuVv
MHz

*Limit decreases linearly with the logarithm of the frequency.
Table 2: Radiated EMI Performance (Quasi-Peak Detector at 3m)
. . CISPR 22
Frequency FAN7602 Competitor A Competitor B A =
ass
Range (Nlustrative) (Nustrative) (Nustrative) .
Limit[10][11]

30 - 230 MHz 32 dBuV/im 38 dBuV/m 34 dBuVim 40 dBuV/m

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b13688822/docs?utm_src=pdf-body#a-comparative-guide-to-the-emi-performance-of-the-fan7602-pwm-controller
https://www.benchchem.com/product/b13688822/docs?utm_src=pdf-body#a-comparative-guide-to-the-emi-performance-of-the-fan7602-pwm-controller
https://www.belfuse.com/resource-library/tech-paper/emi-considerations-for-switching-power-supplies
https://www.farnell.com/datasheets/2707374.pdf
https://www.itcindia.org/cispr-22/
https://www.itcindia.org/cispr-22/
https://www.itcindia.org/cispr-22/
https://www.ti.com/lit/wp/slyy142/slyy142.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13688822?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

| 230 — 1000 MHz | 38 dBuV/m | 45 dBuV/m | 41 dBuV/m | 47 dBuV/m |

Experimental Protocols

The data presented is based on internationally recognized standards for measuring EMI from
information technology equipment.[9][12] The primary standard referenced is CISPR 22 (EN
55022).[10]

Conducted emissions are unwanted signals that travel along power cords and cables.[13] The
test measures the noise the device conducts back onto the AC power lines.

» Standard: CISPR 22 Class B.
e Frequency Range: 150 kHz to 30 MHz.[8][12]
e Equipment:
o EMI Test Receiver or Spectrum Analyzer with Quasi-Peak and Average detectors.[14][15]

o Line Impedance Stabilization Network (LISN) to provide a defined impedance and isolate
the DUT from the mains supply noise.[14][16]

o Ground Plane.
e Procedure:

o The Device Under Test (DUT), a flyback power supply built with the specified controller, is
placed on a non-conductive table.

o The DUT is powered through the LISN.
o The LISN's measurement port is connected to the EMI receiver.
o The DUT is operated at its typical load condition.

o A peak detector scan is performed across the frequency range to identify critical
frequencies.
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o Quasi-peak and average measurements are taken at the highest emission frequencies
and compared against the CISPR 22 Class B limits.[12]

Radiated emissions are unwanted signals that are radiated through the air from the device and
its cables.[11][13]

o Standard: CISPR 22 Class B.
e Frequency Range: 30 MHz to 1 GHz.[11][13]

e Equipment:

[¢]

EMI Test Receiver or Spectrum Analyzer.

[e]

Broadband antenna (e.g., Bilogical antenna).

Anechoic or Semi-Anechoic Chamber.

o

Non-conductive turntable.

[¢]

e Procedure:

o The DUT is placed on the turntable inside the chamber at a specified distance (e.g., 3
meters) from the antenna.[11]

o The DUT is operated at its typical load condition.

o The receiver scans the frequency range while the DUT is rotated 360 degrees on the
turntable.

o The antenna height is varied (typically 1 to 4 meters) to find the maximum emission level
for each frequency.

o The maximum quasi-peak readings are recorded and compared against the CISPR 22
Class B limits.

Visualizations of Experimental Workflows
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Conducted EMI Measurement Workflow
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Caption: Workflow for Conducted EMI Testing.
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Radiated EMI Measurement Workflow
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Caption: Workflow for Radiated EMI Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Contact
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Contact our Ph.D. Support Team for a compatibility check
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